4-Hydroxy-3-nitrophenylacetic acid

• IUPAC Name: 2-(4-hydroxy-3-nitrophenyl)acetic acid
• InChI: InChI=1S/C8H7NO5/c10-7-2-1-5(4-8(11)12)3-6(7)9(13)14/h1-3,10H,4H2,(H,11,12)
• InChI Key: QBHBHOSRLDPIHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)O)[N+](=O)[O-])O
• Molecular Formula: C8H7NO5
• Molecular Weight: 197.14 g/mol
• CAS RN: 10463-20-4

Description

4-Hydroxy-3-nitrophenylacetic acid is an organic compound with the molecular formula C₈H₇NO₅ and a molecular weight of 197.1449 g/mol . It is also known by other names such as 3-Nitro-4-hydroxy phenylacetic acid and Benzeneacetic acid, 4-hydroxy-3-nitro- . This compound is characterized by the presence of both hydroxyl and nitro groups on a benzene ring, making it a nitrophenol derivative .

Scientific Research Applications

4-Hydroxy-3-nitrophenylacetic acid has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in analytical chemistry.

Biology: The compound enhances the ice-nucleation activity of certain bacteria, such as Xanthomonas campestris.

Medicine: It is used in the synthesis of pharmaceutical intermediates and potential drug candidates.

Industry: The compound finds applications in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-3-nitrophenylacetic acid involves its interaction with specific molecular targets and pathways. For instance, its role in enhancing ice-nucleation activity is attributed to its interaction with bacterial proteins that facilitate ice formation . The compound’s effects in other applications are mediated through its chemical reactivity and ability to form specific interactions with target molecules .

Safety and Hazards

4-Hydroxy-3-nitrophenylacetic acid is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid ingestion and inhalation, and to use personal protective equipment.

Future Directions

4-Hydroxy-3-nitrophenylacetic acid has been used in the synthesis of 4-hydroxy-3-nitrophenylacetyl caproic acid. It has also been used in the exploration of specific imprinted sorbent for this compound, an indicator of 3-nitrotyrosine, a biomarker of pathophysiological states.

Preparation Methods

The synthesis of 4-Hydroxy-3-nitrophenylacetic acid typically involves nitration of 4-hydroxyphenylacetic acid. The reaction conditions often include the use of concentrated nitric acid and sulfuric acid as nitrating agents . The process involves careful control of temperature and reaction time to ensure the selective nitration at the desired position on the benzene ring . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions for higher yield and purity .

Chemical Reactions Analysis

4-Hydroxy-3-nitrophenylacetic acid undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones under specific conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common reagents used in these reactions include nitric acid, sulfuric acid, hydrogen gas, and metal hydrides . The major products formed depend on the specific reaction conditions and reagents used .

Comparison with Similar Compounds

4-Hydroxy-3-nitrophenylacetic acid can be compared with other nitrophenol derivatives such as:

• 2-Hydroxy-3-nitrophenylacetic acid
• 3-Hydroxy-4-nitrophenylacetic acid
• 4-Hydroxy-2-nitrophenylacetic acid

These compounds share similar structural features but differ in the position of the nitro and hydroxyl groups on the benzene ring . The unique positioning of these groups in this compound imparts distinct chemical properties and reactivity, making it suitable for specific applications .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

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Synthesis routes and methods III

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Synthesis routes and methods IV

Procedure details

4-Hydroxyphenylacetic acid (50 g, 0.32 m) in 300 ml of glacial acetic acid was cooled to 10° at which temperature 100 ml of nitric acid was slowly added. The mixture was allowed to reach room temperature, then was poured into 1 l of water. The separated solid was washed with water and recrystallized from ethanol to give 35 g of 4-hydroxy-3-nitrophenylacetic acid, m.p. 144°-146°.

Synthesis routes and methods V

Procedure details

Methyl 4-hydroxy-3-nitrophenylacetate (21.1 g, 0.1 mol) was suspended in a mixture of water (55 ml) and methanol (105 ml). The suspension was stirred at room temperature while a solution of sodium hydroxide (8.8 g, 0.22 mol) in water (50 ml) was added dropwise over 20 minutes, maintaining the reaction temperature between 20 and 25° C. by water bath cooling. The resultant dark red solution was stirred at room temperature for 15 minutes, diluted with water and acidified to pH1-2 by addition of 2M hydrochloric acid and extracted with ethyl acetate. The organic extract was washed with brine (200 ml), dried over magnesium sulphate, filtered and concentrated under reduced pressure to give 4-hydroxy-3-nitrophenylacetic acid (19.6 g) as a yellow solid.